Cas no 2097864-74-7 (2-(naphthalen-2-yloxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide)

• Product Name: 2-(naphthalen-2-yloxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide
• CAS No: 2097864-74-7
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 5468777
• Update Time: 2025-06-13

2-(naphthalen-2-yloxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-2-yloxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide
• 2-naphthalen-2-yloxy-N-[2-(2-pyrazol-1-ylethoxy)ethyl]acetamide

• Inchi： 1S/C19H21N3O3/c23-19(20-9-12-24-13-11-22-10-3-8-21-22)15-25-18-7-6-16-4-1-2-5-17(16)14-18/h1-8,10,14H,9,11-13,15H2,(H,20,23)
• InChI Key： BULHCRNAXDXLCO-UHFFFAOYSA-N
• SMILES： O(CCNC(COC1=CC=C2C=CC=CC2=C1)=O)CCN1C=CC=N1

Computed Properties

• Exact Mass: 339.15829154 g/mol
• Monoisotopic Mass: 339.15829154 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 339.4
• XLogP3: 2.3
• Topological Polar Surface Area: 65.4

Additional information on 2-(naphthalen-2-yloxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide

Introduction to 2-(naphthalen-2-yloxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide (CAS No. 2097864-74-7) and Its Emerging Applications in Chemical Biology

The compound 2-(naphthalen-2-yloxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide, identified by the CAS number 2097864-74-7, represents a sophisticated molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, combines a naphthalene moiety with a pyrazole-based ethoxyethyl chain, linked via an acetamide functional group. Such a structural design not only imparts unique physicochemical properties but also opens up diverse avenues for biological activity exploration.

Recent advancements in drug discovery have highlighted the importance of multivalent interactions in modulating biological pathways. The presence of both aromatic and heterocyclic components in 2-(naphthalen-2-yloxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide suggests its capability to engage with multiple targets simultaneously, a strategy that has gained considerable traction in the development of novel therapeutics. The naphthalene ring, known for its stability and hydrophobicity, serves as an excellent scaffold for ligand design, while the pyrazole unit is renowned for its role as a pharmacophore in various bioactive molecules.

In the context of contemporary research, this compound has been explored for its potential interactions with protein kinases, which are pivotal enzymes in numerous cellular processes. The ethoxyethyl side chain extends from the pyrazole ring, providing a flexible linker that can optimize binding affinity to target proteins. Such structural features are particularly relevant in the quest for kinase inhibitors, where precise molecular recognition is paramount. Studies have indicated that derivatives of this class exhibit promising inhibitory effects on certain kinases, making them candidates for further medicinal chemistry optimization.

The acetamide moiety at the terminal end of the molecule introduces a polar interaction surface, enhancing solubility and facilitating cellular uptake. This feature is critical for ensuring bioavailability, a key parameter in drug development. Additionally, the compound’s ability to form hydrogen bonds due to the presence of amide and ether functionalities makes it well-suited for interactions with polar residues on protein surfaces. Such interactions are often crucial for achieving high-affinity binding and selective target inhibition.

Emerging research also suggests that 2-(naphthalen-2-yloxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide may exhibit properties conducive to drug delivery systems. Its amphiphilic nature, arising from the combination of hydrophobic naphthalene and hydrophilic ethoxyethyl chains, positions it as a potential candidate for formulation into micelles or nanoparticles. These formulations can enhance the solubility and targeted delivery of co-administered drugs, representing a significant advancement in personalized medicine.

The integration of computational chemistry and machine learning has further accelerated the exploration of this compound’s biological profile. High-throughput virtual screening (HTVS) has been employed to predict potential binding interactions with various biological targets. These computational approaches have identified several promising candidates for further experimental validation, streamlining the drug discovery process and reducing time-to-market for novel therapeutics.

Moreover, synthetic modifications of 2-(naphthalen-2-yloxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide have yielded analogs with enhanced potency and selectivity. For instance, replacing the acetamide group with alternative amide or urea derivatives has led to compounds with improved pharmacokinetic profiles. Such structural diversifications underscore the versatility of this scaffold and its potential for generating next-generation bioactive molecules.

The role of 1H-pyrazole as a pharmacophore cannot be overstated in modern medicinal chemistry. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of this heterocycle into 2-(naphthalen-2-yloxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide not only enhances its interaction capabilities but also leverages existing knowledge about pyrazole-based drugs.

In conclusion, 2097864-74-7 represents a structurally intriguing compound with significant therapeutic potential. Its unique combination of functional groups and scaffolds positions it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a pivotal role in developing innovative treatments across multiple disease areas.